Cas no 62784-44-5 (1,2-Naphthalenedione, 5-ethyl-)

• Product Name: 1,2-Naphthalenedione, 5-ethyl-
• CAS No: 62784-44-5
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 431461
• PubChem ID: 12336404
• Update Time: 2025-04-19

1,2-Naphthalenedione, 5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenedione, 5-ethyl-
• 5-ethylnaphthalene-1,2-dione
• AKOS006321574
• 62784-44-5
• DTXSID00491414

• Inchi： 1S/C12H10O2/c1-2-8-4-3-5-10-9(8)6-7-11(13)12(10)14/h3-7H,2H2,1H3
• InChI Key： SXYCAUXHYRSOFV-UHFFFAOYSA-N
• SMILES： O=C1C(C=CC2C1=CC=CC=2CC)=O

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14